Cas no 100421-52-1 (Methyl 3-fluorothiophene-2-carboxylate)

• Product Name: Methyl 3-fluorothiophene-2-carboxylate
• CAS No: 100421-52-1
• MF: C₆H₅FO₂S
• MW: 160.166104078293
• MDL: MFCD16606491
• CID: 124093
• PubChem ID: 10583081
• Update Time: 2025-05-21

Methyl 3-fluorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluorothiophene-2-carboxylate
• Methyl 3-Fluoro-2-thiophenecarboxylate
• 2-Thiophenecarboxylicacid, 3-fluoro-, methyl ester
• 3-Fluoro-2-thiophenecarboxylic acid methyl ester
• 3-Fluoro-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylicacid,3-fluoro-,methylester
• 2-Thiophenecarboxylic acid, 3-fluoro-, methyl ester
• PubChem15241
• 3-Fluoro-thiophene-2-carboxylicacidmethylester
• UKIUEFZYSXIGPY-UHFFFAOYSA-N
• BCP21931
• RW2831
• Methyl3
• 2-Thiophenecarboxylicacid,3-Fluoro-,Methylester(9CI)
• M2295
• FT-0660697
• A16201
• SY055213
• DTXSID00441994
• MFCD16606491
• AKOS006335083
• A11289
• Methyl3-fluorothiophene-2-carboxylate
• DS-13713
• CS-0033481
• 100421-52-1
• EN300-211179
• AMY36684
• J-522671
• SCHEMBL13919867
• F2158-1264
• DB-058432

• MDL： MFCD16606491
• Inchi： 1S/C6H5FO2S/c1-9-6(8)5-4(7)2-3-10-5/h2-3H,1H3
• InChI Key： UKIUEFZYSXIGPY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)F

Computed Properties

• Exact Mass: 159.99900
• Monoisotopic Mass: 159.99942873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.323
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• Refractive Index: 1.514
• PSA: 54.54000
• LogP: 1.67380

Methyl 3-fluorothiophene-2-carboxylate Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-fluorothiophene-2-carboxylate

Recent Advances in the Application of Methyl 3-fluorothiophene-2-carboxylate (CAS: 100421-52-1) in Chemical Biology and Pharmaceutical Research

Methyl 3-fluorothiophene-2-carboxylate (CAS: 100421-52-1) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its unique structural features, including the electron-withdrawing fluorine atom and the thiophene ring, which contribute to enhanced metabolic stability and improved binding affinity to target proteins. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and potential therapeutic benefits.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-fluorothiophene-2-carboxylate as a building block for the synthesis of potent adenosine A_2A receptor antagonists. The researchers utilized palladium-catalyzed cross-coupling reactions to incorporate this moiety into heterocyclic scaffolds, resulting in compounds with nanomolar affinity for the A_2A receptor. These findings are particularly relevant for Parkinson's disease treatment, where A_2A receptor modulation has shown promise in reducing motor symptoms.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) describes the use of Methyl 3-fluorothiophene-2-carboxylate derivatives as selective COX-2 inhibitors. The fluorinated thiophene core was found to significantly reduce gastrointestinal toxicity compared to traditional NSAIDs while maintaining comparable anti-inflammatory efficacy. Molecular docking studies revealed that the fluorine atom at the 3-position forms critical hydrogen bonds with the COX-2 active site, explaining the observed selectivity.

Advances in synthetic methodology have also been reported, with a 2024 Organic Letters publication detailing a novel continuous flow process for the large-scale production of Methyl 3-fluorothiophene-2-carboxylate. This approach addresses previous challenges in scaling up the traditional batch synthesis, achieving 85% yield with >99% purity while reducing hazardous waste generation by 60%. The improved synthetic accessibility is expected to facilitate broader exploration of this scaffold in medicinal chemistry programs.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have shown that the fluorothiophene moiety confers remarkable resistance to oxidative metabolism, with a half-life exceeding 120 minutes. This metabolic stability, combined with favorable LogP values (2.1-2.8) of derived compounds, suggests excellent pharmacokinetic properties for drug candidates incorporating this structural motif. However, researchers caution that the strong electron-withdrawing nature of the fluorine substituent may require careful consideration in designing prodrug strategies.

Looking forward, several pharmaceutical companies have included Methyl 3-fluorothiophene-2-carboxylate derivatives in their preclinical pipelines, particularly for neurological indications. The compound's ability to cross the blood-brain barrier efficiently, as demonstrated in recent PET imaging studies with radiolabeled analogs, positions it as a valuable scaffold for CNS-targeted therapeutics. Future research directions likely include exploration of its applications in PROTAC design and as a component of covalent inhibitors targeting cysteine residues.